Cas no 1803709-44-5 (3,4-Dibromo-5-(difluoromethoxy)benzaldehyde)

• Product Name: 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde
• CAS No: 1803709-44-5
• MF: C₈H₄Br₂F₂O₂
• MW: 329.920968055725
• CID: 4974333
• Update Time: 2025-06-15

3,4-Dibromo-5-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde

• Inchi： 1S/C8H4Br2F2O2/c9-5-1-4(3-13)2-6(7(5)10)14-8(11)12/h1-3,8H
• InChI Key： GWSIKJJVFIHAER-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=O)C=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde

3,4-Dibromo-5-(difluoromethoxy)benzaldehyde (CAS No. 1803709-44-5): An Overview of Its Properties, Applications, and Recent Research

3,4-Dibromo-5-(difluoromethoxy)benzaldehyde (CAS No. 1803709-44-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes bromine and difluoromethoxy functional groups, making it a valuable building block for a wide range of applications.

The molecular formula of 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde is C₉H₅Br₂F₂O₂, and its molecular weight is 313.93 g/mol. The compound is a white to off-white solid at room temperature and exhibits excellent thermal stability. Its solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) makes it highly suitable for various synthetic reactions.

In the realm of organic synthesis, 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde has been utilized as a key intermediate in the synthesis of complex molecules. The presence of the bromine atoms allows for selective functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions enable the introduction of a wide array of substituents, thereby expanding the chemical diversity of the final products.

The difluoromethoxy group in 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. This property makes 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde particularly useful in the design of bioactive molecules and materials with specific electronic properties.

In medicinal chemistry, 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde has shown promise as a starting material for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of anticancer drugs, antimicrobial agents, and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde, which exhibited potent antitumor activity against various cancer cell lines.

The use of 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde in materials science has also been an area of active research. The compound's ability to undergo controlled polymerization reactions makes it a valuable monomer for the preparation of functional polymers with tailored properties. These polymers have found applications in areas such as electronic devices, sensors, and coatings. A recent study published in Macromolecules demonstrated the synthesis of conductive polymers using 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde, which exhibited excellent electrical conductivity and thermal stability.

The safety profile of 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate conditions, proper safety measures should be followed to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 3,4-Dibromo-5-(difluoromethoxy)benzaldehyde (CAS No. 1803709-44-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in various scientific disciplines.